Cas no 65215-19-2 (1-{3-[4-(Diphenylmethyl)-1-piperazinyl]propyl}-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride)

• Product Name: 1-{3-[4-(Diphenylmethyl)-1-piperazinyl]propyl}-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride
• CAS No: 65215-19-2
• MF: C₂₇H₃₂Cl₂N₄O
• MW: 499.475184440613
• CID: 505894
• PubChem ID: 20342276
• Update Time: 2025-10-29

1-{3-[4-(Diphenylmethyl)-1-piperazinyl]propyl}-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1-[3-[4-(diphenylmethyl)-1-piperazinyl]propyl]-1,3-dihydro-, hydrochloride(1:2)
• 1-[3-[4-(dibenzyl)piperazin-1-yl]propyl]-1,3-dihydro-2h-benzimidazol-2-one dihydrochloride
• 1-(3-(4-(Dibenzyl)piperazin-1-yl)propyl)-1,3-dihydro-2h-benzimidazol-2-one dihydrochloride
• 1-{3-[4-(1,2-diphenylethyl)piperazin-1-yl]propyl}-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride
• JCGGWCLKZXCRRC-UHFFFAOYSA-N
• 1-{3-[4-(Diphenylmethyl)piperazin-1-yl]propyl}-1H-benzimidazol-2-ol--hydrogen chloride (1/2)
• 1-{3-[4-(diphenylmethyl)-1-piperazinyl]propyl}-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride
• EINECS 265-638-6
• 1-(3-(4-Benzhydrylpiperazin-1-yl)propyl)-1,3-dihydro-2H-benzo[d]imidazol-2-one dihydrochloride
• DTXSID60983825
• 65215-19-2
• SCHEMBL11472510
• 3-[3-(4-benzhydrylpiperazin-1-yl)propyl]-1H-benzimidazol-2-one;dihydrochloride
• 1-{3-[4-(Diphenylmethyl)-1-piperazinyl]propyl}-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride

• Inchi： 1S/C27H30N4O.2ClH/c32-27-28-24-14-7-8-15-25(24)31(27)17-9-16-29-18-20-30(21-19-29)26(22-10-3-1-4-11-22)23-12-5-2-6-13-23;;/h1-8,10-15,26H,9,16-21H2,(H,28,32);2*1H
• InChI Key： JCGGWCLKZXCRRC-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1NC2C=CC=CC=2N1CCCN1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 512.210967
• Monoisotopic Mass: 512.210967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 575
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8

Experimental Properties

• Boiling Point: 625.6°C at 760 mmHg
• Flash Point: 332.2°C

Additional information on 1-{3-[4-(Diphenylmethyl)-1-piperazinyl]propyl}-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride

1-{3-[4-(Diphenylmethyl)-1-piperazinyl]propyl}-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride: A Comprehensive Overview

1-{3-[4-(Diphenylmethyl)-1-piperazinyl]propyl}-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride, commonly referenced by its CAS number 65215-19-2, is a complex organic compound with significant potential in various fields of chemical research and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzimidazole ring system, a piperazine moiety, and a diphenylmethyl group. The presence of these functional groups contributes to its unique chemical properties and reactivity.

The benzimidazole core of this compound is a well-known heterocyclic structure that has been extensively studied for its applications in drug design. The piperazine ring, on the other hand, is a saturated six-membered ring containing two nitrogen atoms. Piperazine derivatives are widely used in the development of pharmaceutical agents due to their ability to form hydrogen bonds and their capacity to act as ligands in metal complexes. The diphenylmethyl group adds further complexity to the molecule, enhancing its hydrophobicity and potentially influencing its pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a potential therapeutic agent in treating various diseases, including neurological disorders and cancer. The compound's ability to modulate specific biological targets, such as enzymes or receptors, has been a focal point of recent investigations. For instance, studies have demonstrated that this compound exhibits inhibitory activity against certain kinases, which are key players in cellular signaling pathways.

In addition to its pharmacological applications, this compound has also been studied for its potential use in materials science. Its unique structure makes it a candidate for the development of advanced materials with tailored properties. For example, researchers have investigated its ability to form self-assembled monolayers or to serve as a building block for supramolecular architectures.

The synthesis of 1-{3-[4-(Diphenylmethyl)-1-piperazinyl]propyl}-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride involves a multi-step process that combines principles from organic synthesis and catalysis. The reaction sequence typically includes nucleophilic substitution, condensation reactions, and hydrogenation steps. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high purity and yield.

From an analytical standpoint, this compound has been characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses have provided insights into its molecular structure, stability, and reactivity under different conditions.

In terms of safety and handling, it is important to note that this compound should be treated with care due to its chemical reactivity. Proper handling procedures should be followed to ensure the safety of personnel working with this material.

In conclusion, CAS 65215-19-2, or 1-{3-[4-(Diphenylmethyl)-1-piperazinyl]propyl}-1,3-dihydro-2H-benzimidazol-2-one dihydrochloride, represents a promising compound with diverse applications across multiple disciplines. Its complex structure and unique chemical properties make it an attractive target for further research and development.